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Compound of Interest

Compound Name: MK-0773

Cat. No.: B8082338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the standard experimental

protocols for the investigation of MK-0773, a selective androgen receptor modulator (SARM).

The information compiled is based on preclinical and clinical research to guide the design and

execution of in vitro and in vivo studies.

Mechanism of Action
MK-0773 is a steroidal SARM that exhibits tissue-selective anabolic effects with reduced

androgenic activity in reproductive tissues.[1] Its mechanism of action is centered on its

differential interaction with the androgen receptor (AR). Unlike traditional androgens, MK-0773
acts as a partial agonist of the AR. This selectivity is achieved through a bimodal activation of

the receptor, characterized by moderate transactivation of target genes, reduced recruitment of

the coactivator GRIP-1, and minimal stabilization of the N-terminal/C-terminal (N/C) interaction

of the AR.[2][3] This differential receptor conformation and cofactor engagement is believed to

be the molecular basis for its anabolic effects in muscle and bone with attenuated effects on

the prostate and seminal vesicles.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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